Cas no 621-40-9 ((3-Methylphenyl)thiourea)

• Product Name: (3-Methylphenyl)thiourea
• CAS No: 621-40-9
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• MDL: MFCD00060451
• CID: 509137
• PubChem ID: 701727
• Update Time: 2025-05-21

(3-Methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3-methylphenyl)-
• 1-(3-Methylphenyl)-2-thiourea
• (3-methylphenyl)-thioure
• (3-methylphenyl)thiourea
• N-(3-METHYLPHENYL)THIOUREA
• 1-m-Tolyl thiourea
• 1-m-tolylthiocarbamide
• 3-methylphenylthiourea
• 3-Tolylthiourea
• m-Tolyl-2-thiourea
• m-tolyl-thiourea
• Z56921365
• s12350
• NCGC00245757-01
• HMS1581H10
• AKOS000113507
• Urea, 2-thio-1-m-tolyl-
• m-Tolylthiourea
• BDBM50356166
• CS-0207464
• EINECS 210-686-5
• SMR000186055
• EN300-06173
• CHEMBL1088657
• BS-3908
• MLS000577426
• 621-40-9
• NSC-635574
• NSC635574
• 1-m-tolylthiourea
• m-Tolylthioharnstoff
• 1-(m-Tolyl)thiourea
• NCI60_011886
• Amino[(3-methylphenyl)amino]methane-1-thione
• DB-018526
• 1-(m-Methylphenyl)thiourea
• Thiourea, (3-methylphenyl)- (9CI)
• SCHEMBL1886408
• Thiourea, (3-methylphenyl)-
• SCHEMBL14432349
• MFCD00060451
• HMS2489O22
• NS00034932
• DTXSID60211150
• STK108312
• BBL023549
• A833606
• 1-(3-methylphenyl)thiourea
• (3-Methylphenyl)thiourea

• MDL： MFCD00060451
• Inchi： 1S/C8H10N2S/c1-6-3-2-4-7(5-6)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• InChI Key： JODPVHLKQIOIIW-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 166.05600
• Monoisotopic Mass: 166.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.1

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 120-122°C
• Boiling Point: 280.7±33.0 °C at 760 mmHg
• Flash Point: 123.6±25.4 °C
• Refractive Index: 1.696
• PSA: 70.14000
• LogP: 2.42380

(3-Methylphenyl)thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas